Cas no 2228598-28-3 (3-bromo-5-(2-methyloxetan-2-yl)pyridine)

• Product Name: 3-bromo-5-(2-methyloxetan-2-yl)pyridine
• CAS No: 2228598-28-3
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5164701
• PubChem ID: 137963840
• Update Time: 2025-05-22

3-bromo-5-(2-methyloxetan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(2-methyloxetan-2-yl)pyridine

• Inchi： 1S/C9H10BrNO/c1-9(2-3-12-9)7-4-8(10)6-11-5-7/h4-6H,2-3H2,1H3
• InChI Key： ZBRQKICYIXFFCB-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2(C)CCO2)C=C1Br

Additional information on 3-bromo-5-(2-methyloxetan-2-yl)pyridine

3-Bromo-5-(2-Methyloxetan-2-yl)Pyridine: A Comprehensive Overview

3-Bromo-5-(2-methyloxetan-2-yl)pyridine, with the CAS number 2228598-28-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine substituent and a 2-methyloxetane moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, is a fundamental component of many bioactive compounds. In the case of 3-bromo-5-(2-methyloxetan-2-yl)pyridine, the bromine atom is located at the 3-position of the pyridine ring, while the 5-position is substituted with a 2-methyloxetane group. This substitution pattern not only enhances the compound's stability but also introduces unique electronic and steric properties that are valuable in synthetic chemistry.

Recent studies have highlighted the potential of 3-bromo-5-(2-methyloxetan-2-yl)pyridine as an intermediate in the synthesis of complex heterocyclic compounds. Its ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions has made it a valuable precursor in drug discovery programs. For instance, researchers have utilized this compound to construct bioactive molecules with anti-inflammatory and anticancer properties.

The 2-methyloxetane group attached to the pyridine ring adds another layer of complexity to this compound. Oxetane derivatives are known for their stability and reactivity, making them ideal for use in click chemistry and other modular synthesis strategies. The methyl substitution on the oxetane ring further enhances its reactivity, enabling selective transformations under mild conditions.

In terms of synthesis, 3-bromo-5-(2-methyloxetan-2-yl)pyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of bromopyridine derivatives with appropriately substituted oxetane precursors under catalytic conditions. These methods have been optimized to achieve high yields and excellent regioselectivity.

The applications of 3-bromo-5-(2-methyloxetan-2-yl)pyridine extend beyond traditional organic synthesis. It has been employed as a ligand in transition metal-catalyzed reactions, where its ability to coordinate with metal centers facilitates complex bond formations. Additionally, its use in materials science has been explored, particularly in the development of novel polymers and coatings with tailored properties.

From an environmental perspective, researchers have investigated the biodegradation pathways of 3-bromo-5-(2-methyloxetan-2-yl)pyridine. Studies suggest that this compound undergoes rapid microbial degradation under aerobic conditions, making it less likely to persist in natural ecosystems. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-bromo-5-(2-methyloxetan-2-yl)pyridine is a multifaceted compound with significant potential in various chemical disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers working on complex molecule synthesis, drug discovery, and materials development. As ongoing studies continue to uncover new applications and insights into its properties, this compound will undoubtedly remain at the forefront of chemical innovation.